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An In-depth Technical Guide to the Solubility of Disperse Orange 44 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of
Disperse Orange 44 (C.I. 11123), a single azo disperse dye. While quantitative solubility data
in organic solvents is not readily available in public literature, this document outlines the known
aqueous solubility and provides a qualitative assessment of its solubility in various organic
media based on the general behavior of disperse dyes. The core of this guide is a detailed
experimental protocol for determining the solubility of Disperse Orange 44 in organic solvents
using UV-Visible spectrophotometry, a widely accepted and reliable method. This guide is
intended to equip researchers with the necessary information to conduct their own solubility
assessments and to understand the physical properties of this dye for its application in
research and development.

Introduction to Disperse Orange 44

Disperse Orange 44, with the chemical formula C1sH15CINeOz2, is a red-light orange powder.[1]
It belongs to the single azo class of dyes and is primarily used for dyeing polyester and its
blended fabrics, as well as acetate fibers.[1] Understanding its solubility in various solvents is
crucial for its application in dyeing processes, as well as for toxicological and environmental
studies.
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Chemical Structure and Properties:

Molecular Formula: C1sH15CINeO2[1]

Molecular Weight: 382.80 g/mol [1]

CAS Registry Number: 12223-26-6 / 4058-30-4[1]

Appearance: Orange powder[2]

Solubility of Disperse Orange 44
Quantitative Solubility Data

Quantitative solubility data for Disperse Orange 44 in organic solvents is not extensively
documented in publicly accessible literature. However, its solubility in water has been reported.

Table 1: Quantitative Solubility of Disperse Orange 44 in Water

Solvent Temperature (°C) Solubility (mglL)
Water 20 20
[21[3][4]

Qualitative Solubility in Organic Solvents

Based on the general characteristics of disperse dyes, a qualitative assessment of the solubility
of Disperse Orange 44 in common organic solvents can be inferred. Disperse dyes are
typically non-ionic and have low water solubility but are more soluble in organic solvents.

Table 2: Qualitative Solubility of Disperse Dyes in Various Organic Solvents
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Solvent Expected Qualitative Solubility
Acetone Soluble

Ethanol Soluble

Methanol Soluble

Chloroform Soluble

Dimethylformamide (DMF) Soluble

Ethyl Acetate Sparingly Soluble

n-Hexane Insoluble

Note: This table provides an expected qualitative solubility based on the general behavior of
disperse dyes. Experimental verification is required for precise data for Disperse Orange 44.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the quantitative determination of Disperse Orange
44 solubility in organic solvents using UV-Visible spectrophotometry. This method is based on
the Beer-Lambert Law, which establishes a linear relationship between the absorbance of a
solution and the concentration of the absorbing species.

Principle

A calibration curve is first generated using standard solutions of Disperse Orange 44 of known
concentrations. The absorbance of a saturated solution of the dye in the solvent of interest is
then measured. By comparing the absorbance of the saturated solution to the calibration curve,
the concentration, and thus the solubility, can be accurately determined.

Materials and Equipment

o Disperse Orange 44 (analytical standard)
» Organic solvents (analytical or HPLC grade)

e UV-Visible Spectrophotometer
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e Analytical balance

¢ Volumetric flasks (various sizes)

o Pipettes (various sizes)

e Magnetic stirrer and stir bars

o Temperature-controlled shaker or water bath
e Syringe filters (0.45 um, solvent-compatible)

o Cuvettes (quartz or glass, appropriate for the solvent and wavelength range)

Experimental Workflow

( Prepare Stock Solution )

Prepare Standard Solutions
(Serial Dilution)

l

Determine Amax Prepare Saturated Solution
Generate Calibration Curve MEEEIE Absorbar_lce €y
Saturated Solution

i 4
( Calculate Solubility )

Click to download full resolution via product page

Experimental workflow for solubility determination.
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Step-by-Step Procedure

Preparation of Stock Solution:
o Accurately weigh a precise amount of Disperse Orange 44 (e.g., 10 mg).

o Dissolve the dye in a known volume of the chosen organic solvent (e.g., 100 mL) in a
volumetric flask to create a stock solution of a specific concentration (e.g., 100 mg/L).

Preparation of Standard Solutions:

o Perform serial dilutions of the stock solution to prepare a series of at least five standard
solutions with decreasing concentrations. For example, you can prepare standards of 50,
25, 12.5, 6.25, and 3.125 mg/L.

Determination of Maximum Absorbance Wavelength (Amax):

o Using the most concentrated standard solution, scan the UV-Visible spectrum over a
relevant wavelength range (e.g., 300-700 nm) to identify the Amax, which is the
wavelength at which the dye exhibits the highest absorbance.

Generation of Calibration Curve:

[¢]

Set the spectrophotometer to the determined Amax.

o

Use the pure organic solvent as a blank to zero the instrument.

Measure the absorbance of each standard solution.

[e]

o

Plot a graph of absorbance versus concentration for the standard solutions.

[¢]

Perform a linear regression analysis to obtain the equation of the line (y = mx + ¢) and the
correlation coefficient (R2). An R2 value close to 1.0 indicates a good linear fit.

Preparation of Saturated Solution:

o Add an excess amount of Disperse Orange 44 to a known volume of the organic solvent
in a sealed container (e.g., a screw-cap vial).
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o Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-
48 hours) to ensure that equilibrium is reached. A temperature-controlled shaker or water
bath should be used.

o After agitation, allow the solution to stand undisturbed for several hours to allow the
excess solid to settle.

e Measurement of Absorbance of Saturated Solution:

o Carefully withdraw a sample of the supernatant using a syringe fitted with a 0.45 um
syringe filter to remove any undissolved patrticles.

o If the absorbance of the saturated solution is expected to be outside the linear range of the
calibration curve, accurately dilute the filtered solution with the same organic solvent. The
dilution factor must be precisely recorded.

o Measure the absorbance of the (diluted) saturated solution at the Amax.
» Calculation of Solubility:

o Use the equation of the calibration curve (y = mx + ¢, where y is the absorbance and x is
the concentration) to calculate the concentration of the (diluted) saturated solution.

o If the solution was diluted, multiply the calculated concentration by the dilution factor to
determine the actual concentration of the saturated solution. This value represents the
solubility of Disperse Orange 44 in the specific solvent at the given temperature.

Signaling Pathways and Logical Relationships

In the context of dye solubility, there are no biological signaling pathways to consider. However,
the logical relationship in the experimental determination of solubility can be visualized.
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Solubility

Logical relationship for solubility determination.

Conclusion

This technical guide has summarized the available solubility information for Disperse Orange
44 and provided a detailed, actionable protocol for its experimental determination in various
organic solvents. While specific quantitative data in organic media is sparse in the literature,
the presented methodology allows researchers to generate reliable data in-house. Accurate
solubility data is fundamental for the effective application of Disperse Orange 44 in industrial
processes and for its comprehensive scientific evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. worlddyevariety.com [worlddyevariety.com]
o 2. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]
o 3. Disperse Orange 44 CAS#: 4058-30-4 [m.chemicalbook.com]

e 4.4058-30-4 CAS MSDS (Disperse Orange 44) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

 To cite this document: BenchChem. [Solubility of Disperse Orange 44 in various organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3418293?utm_src=pdf-body-img
https://www.benchchem.com/product/b3418293?utm_src=pdf-body
https://www.benchchem.com/product/b3418293?utm_src=pdf-body
https://www.benchchem.com/product/b3418293?utm_src=pdf-body
https://www.benchchem.com/product/b3418293?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-44.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6919751.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6919751_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6919751.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6919751.aspx
https://www.benchchem.com/product/b3418293#solubility-of-disperse-orange-44-in-various-organic-solvents
https://www.benchchem.com/product/b3418293#solubility-of-disperse-orange-44-in-various-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b3418293#solubility-of-disperse-orange-44-in-various-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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